Cas no 2228202-53-5 (3-amino-1-(2-methylpyridin-3-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-(2-methylpyridin-3-yl)cyclobutane-1-carboxylic acid
• CAS No: 2228202-53-5
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 6179260
• PubChem ID: 165792384
• Update Time: 2025-05-25

3-amino-1-(2-methylpyridin-3-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2-methylpyridin-3-yl)cyclobutane-1-carboxylic acid
• 2228202-53-5
• EN300-1757995

• Inchi： 1S/C11H14N2O2/c1-7-9(3-2-4-13-7)11(10(14)15)5-8(12)6-11/h2-4,8H,5-6,12H2,1H3,(H,14,15)
• InChI Key： WHYNMKIJJJSVAN-UHFFFAOYSA-N
• SMILES： OC(C1(C2=CC=CN=C2C)CC(C1)N)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 76.2Ų

Additional information on 3-amino-1-(2-methylpyridin-3-yl)cyclobutane-1-carboxylic acid

3-amino-1-(2-methylpyridin-3-yl)cyclobutane-1-carboxylic acid (CAS No. 2228202-53-5): A Comprehensive Overview

3-amino-1-(2-methylpyridin-3-yl)cyclobutane-1-carboxylic acid, identified by its CAS number 2228202-53-5, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a cyclobutane ring substituted with an amino group and a 2-methylpyridine moiety, has garnered attention due to its structural complexity and potential biological activity. The unique arrangement of these functional groups makes it a promising candidate for further investigation in the development of novel therapeutic agents.

The cyclobutane ring in this compound contributes to its rigid structure, which can be advantageous in binding to biological targets with high specificity. Additionally, the presence of both an amino group and a 2-methylpyridine substituent suggests potential interactions with various biological receptors and enzymes. These features have prompted researchers to explore its pharmacological properties in detail.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The structural motifs present in 3-amino-1-(2-methylpyridin-3-yl)cyclobutane-1-carboxylic acid make it a versatile scaffold for designing molecules with targeted activity. For instance, the pyridine ring can interact with metal ions or form hydrogen bonds with amino acid residues in protein targets, while the cyclobutane ring can enhance binding affinity through van der Waals interactions.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for drug development. Researchers have been leveraging computational methods such as molecular docking and virtual screening to identify derivatives of 3-amino-1-(2-methylpyridin-3-yl)cyclobutane-1-carboxylic acid that may exhibit improved pharmacokinetic properties or enhanced biological activity. These efforts have led to the identification of several promising candidates that are currently undergoing further optimization.

The amino group in the molecule is particularly noteworthy, as it can be modified in various ways to tailor the pharmacological profile of the compound. For example, it can be acylated, alkylated, or incorporated into more complex structures to enhance solubility or metabolic stability. Similarly, the 2-methylpyridine substituent offers multiple opportunities for functionalization, allowing researchers to fine-tune interactions with biological targets.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like 3-amino-1-(2-methylpyridin-3-yl)cyclobutane-1-carboxylic acid exemplify how novel scaffolds can provide unique advantages over traditional drug candidates. By incorporating elements such as cycloalkyl rings and substituted pyridine moieties, researchers can create molecules with distinct chemical and biological properties.

The synthesis of 3-amino-1-(2-methylpyridin-3-yl)cyclobutane-1-carboxylic acid presents several challenges due to its complex structure. However, advances in synthetic methodology have made it increasingly feasible to access such molecules in high yield and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly valuable in constructing the desired framework.

Once synthesized, the compound is subjected to rigorous characterization using spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide detailed information about its molecular structure and confirm its identity before further biological testing.

In vitro studies have begun to uncover the potential biological activities of 3-amino-1-(2-methylpyridin-3-yl)cyclobutane-1-carboxylic acid. Initial results suggest that it may interact with enzymes involved in signal transduction pathways relevant to disease processes. For example, it has shown promise in modulating kinases that play a role in cancer progression or inflammatory responses.

The pharmacological properties of this compound are being further explored through cell-based assays and animal models. By evaluating its effects on relevant biological pathways, researchers can gain insights into its potential therapeutic applications. Additionally, studies on its toxicity and pharmacokinetic behavior are essential for assessing its suitability for clinical development.

The development of novel drugs is a complex process that requires collaboration across multiple disciplines. Chemists play a crucial role in designing and synthesizing compounds like 3-amino-1-(2-methylpyridin-3-yl)cyclobutane-1-carboxylic acid, while biologists focus on understanding their mechanisms of action and evaluating their efficacy in vivo. Pharmacologists bridge these disciplines by translating preclinical findings into clinical applications.

The future prospects for 3-amino-1-(2-methylpyridin-3-yl)cyclobutane-1-carboxylic acid are promising, given its unique structural features and potential biological activities. As research continues, it is likely that new derivatives will be developed that exhibit improved properties for therapeutic use. The compound serves as an excellent example of how structural innovation can drive progress in drug discovery.

In conclusion,3-amino-1-(2-methylpyridin-3-yl)cyclobutane-1-carboxylic acid (CAS No. 2228202-53) represents a significant advancement in pharmaceutical chemistry. Its complex architecture and functional groups make it a valuable scaffold for developing novel therapeutic agents. With ongoing research aimed at optimizing its pharmacological properties, this compound holds great promise for addressing unmet medical needs.